Cas no 941934-86-7 (1-(4-chlorophenyl)methyl-3-{(2-methoxyphenyl)methylamino}-1,2-dihydropyrazin-2-one)

1-(4-Chlorophenyl)methyl-3-{(2-methoxyphenyl)methylamino}-1,2-dihydropyrazin-2-one is a specialized heterocyclic compound featuring a pyrazinone core substituted with a 4-chlorobenzyl group and a 2-methoxybenzylamino moiety. This structure imparts unique reactivity and potential biological activity, making it valuable in pharmaceutical and agrochemical research. The presence of both electron-withdrawing (chlorophenyl) and electron-donating (methoxyphenyl) groups enhances its versatility in synthetic applications, particularly as an intermediate in the development of bioactive molecules. Its well-defined molecular architecture ensures consistent performance in coupling reactions and scaffold modifications. The compound's stability under standard conditions and high purity make it suitable for precision studies in medicinal chemistry and drug discovery.
1-(4-chlorophenyl)methyl-3-{(2-methoxyphenyl)methylamino}-1,2-dihydropyrazin-2-one structure
941934-86-7 structure
Product Name:1-(4-chlorophenyl)methyl-3-{(2-methoxyphenyl)methylamino}-1,2-dihydropyrazin-2-one
CAS No:941934-86-7
MF:C19H18ClN3O2
MW:355.818123340607
CID:5442323
PubChem ID:16956661
Update Time:2025-05-28

1-(4-chlorophenyl)methyl-3-{(2-methoxyphenyl)methylamino}-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-[(4-Chlorophenyl)methyl]-3-[[(2-methoxyphenyl)methyl]amino]-2(1H)-pyrazinone
    • 1-(4-chlorobenzyl)-3-((2-methoxybenzyl)amino)pyrazin-2(1H)-one
    • VU0513636-1
    • 1-[(4-chlorophenyl)methyl]-3-{[(2-methoxyphenyl)methyl]amino}-1,2-dihydropyrazin-2-one
    • F3222-0315
    • 1-[(4-chlorophenyl)methyl]-3-[(2-methoxyphenyl)methylamino]pyrazin-2-one
    • AKOS001969892
    • 941934-86-7
    • 1-(4-chlorophenyl)methyl-3-{(2-methoxyphenyl)methylamino}-1,2-dihydropyrazin-2-one
    • Inchi: 1S/C19H18ClN3O2/c1-25-17-5-3-2-4-15(17)12-22-18-19(24)23(11-10-21-18)13-14-6-8-16(20)9-7-14/h2-11H,12-13H2,1H3,(H,21,22)
    • InChI Key: YUXJHFACPRBDAJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CN1C=CN=C(C1=O)NCC1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 355.1087545g/mol
  • Monoisotopic Mass: 355.1087545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 53.9Ų

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 512.0±60.0 °C(Predicted)
  • pka: 2.27±0.50(Predicted)

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1-(4-chlorophenyl)methyl-3-{(2-methoxyphenyl)methylamino}-1,2-dihydropyrazin-2-one Related Literature

Additional information on 1-(4-chlorophenyl)methyl-3-{(2-methoxyphenyl)methylamino}-1,2-dihydropyrazin-2-one

Comprehensive Overview of 1-(4-chlorophenyl)methyl-3-{(2-methoxyphenyl)methylamino}-1,2-dihydropyrazin-2-one (CAS No. 941934-86-7)

The compound 1-(4-chlorophenyl)methyl-3-{(2-methoxyphenyl)methylamino}-1,2-dihydropyrazin-2-one (CAS No. 941934-86-7) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a pyrazin-2-one core, substituted with a 4-chlorophenyl group and a 2-methoxyphenylmethylamino moiety. This combination of functional groups makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive agents.

Recent trends in chemical research highlight a growing demand for heterocyclic compounds like 1-(4-chlorophenyl)methyl-3-{(2-methoxyphenyl)methylamino}-1,2-dihydropyrazin-2-one. Scientists are increasingly exploring its potential applications in drug discovery and material science. The compound's structural complexity allows for interactions with various biological targets, making it a candidate for studies in enzyme inhibition and receptor modulation. Its CAS No. 941934-86-7 is frequently searched in academic databases, indicating its relevance in contemporary research.

One of the key features of this compound is its chlorophenyl and methoxyphenyl substituents, which are known to influence both solubility and binding affinity. Researchers are particularly interested in how these groups affect the molecule's pharmacokinetic properties. Questions like "How does the methoxy group impact metabolic stability?" or "What role does the chlorine atom play in target selectivity?" are commonly explored in forums and scientific literature.

From a synthetic chemistry perspective, 1-(4-chlorophenyl)methyl-3-{(2-methoxyphenyl)methylamino}-1,2-dihydropyrazin-2-one presents challenges and opportunities. Its synthesis often involves multi-step reactions, including amination and cyclization steps. Optimizing these processes is a hot topic, with many researchers sharing protocols on platforms like Reaxys and SciFinder. The compound's CAS No. 941934-86-7 serves as a critical identifier for tracking these advancements.

In the context of green chemistry, there is increasing scrutiny on the environmental impact of synthetic routes for compounds like 1-(4-chlorophenyl)methyl-3-{(2-methoxyphenyl)methylamino}-1,2-dihydropyrazin-2-one. Researchers are investigating catalytic methods and solvent-free conditions to improve sustainability. This aligns with broader industry trends toward eco-friendly synthesis, a topic frequently searched in conjunction with heterocyclic chemistry.

The compound's potential applications extend beyond pharmaceuticals. Some studies suggest utility in advanced materials, such as organic semiconductors or ligands for catalysis. Its aromatic systems and electron-rich regions make it a versatile building block. Queries like "Can pyrazin-2-one derivatives enhance material performance?" reflect this interdisciplinary interest.

Analytical characterization of 1-(4-chlorophenyl)methyl-3-{(2-methoxyphenyl)methylamino}-1,2-dihydropyrazin-2-one typically involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its structure and purity—a critical consideration for researchers referencing CAS No. 941934-86-7 in their work. Recent discussions emphasize the importance of analytical validation in ensuring reproducible results.

As the scientific community continues to explore 1-(4-chlorophenyl)methyl-3-{(2-methoxyphenyl)methylamino}-1,2-dihydropyrazin-2-one, its profile in databases like PubChem and ChEMBL is regularly updated. This underscores the dynamic nature of research surrounding this compound. Whether investigating its biological activity, synthetic accessibility, or material properties, CAS No. 941934-86-7 remains a focal point for innovation in chemical sciences.

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